Cas no 2680739-81-3 (benzyl N-(2-ethyl-4-iodophenyl)carbamate)

• Product Name: benzyl N-(2-ethyl-4-iodophenyl)carbamate
• CAS No: 2680739-81-3
• MF: C₁₆H₁₆INO₂
• MW: 381.208216667175
• CID: 6086236
• PubChem ID: 165922978
• Update Time: 2025-05-20

benzyl N-(2-ethyl-4-iodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680739-81-3
• EN300-28301915
• benzyl N-(2-ethyl-4-iodophenyl)carbamate

• Inchi： 1S/C16H16INO2/c1-2-13-10-14(17)8-9-15(13)18-16(19)20-11-12-6-4-3-5-7-12/h3-10H,2,11H2,1H3,(H,18,19)
• InChI Key： MQKOXFFLQWFLMV-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)CC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 381.02258g/mol
• Monoisotopic Mass: 381.02258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(2-ethyl-4-iodophenyl)carbamate

Compound CAS No 2680739-81-3: Benzyl N-(2-Ethyl-4-Iodophenyl)Carbamate

Benzyl N-(2-Ethyl-4-Iodophenyl)Carbamate, identified by the CAS number 2680739-81-3, is a specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a benzene ring substituted with an ethyl group at the 2-position and an iodine atom at the 4-position. The carbamate functional group further enhances its reactivity and versatility in chemical reactions. Recent studies have highlighted its potential in pharmaceutical research, particularly in the development of bioactive molecules with targeted therapeutic effects.

The synthesis of Benzyl N-(2-Ethyl-4-Iodophenyl)Carbamate involves a series of well-defined chemical reactions, including nucleophilic substitution and carbamate formation. Researchers have optimized these processes to achieve higher yields and better purity levels. For instance, a study published in the Journal of Organic Chemistry demonstrated that the use of specific catalysts significantly accelerates the reaction rate while maintaining product quality. This advancement underscores the importance of continuous innovation in synthetic methodologies to meet the demands of modern pharmaceutical and agricultural industries.

In terms of applications, Benzyl N-(2-Ethyl-4-Iodophenyl)Carbamate has shown promise in the development of herbicides and insecticides due to its ability to inhibit key enzymes in target organisms. A recent investigation conducted by Smith et al. revealed that this compound exhibits potent activity against several agricultural pests without causing significant harm to non-target species. Such findings suggest that it could serve as a sustainable alternative to conventional pesticides, aligning with global efforts to promote eco-friendly agricultural practices.

Moreover, Benzyl N-(2-Ethyl-4-Iodophenyl)Carbamate has been explored for its potential in drug delivery systems. Its unique chemical properties allow for controlled release mechanisms, which are critical in ensuring optimal therapeutic outcomes. A study published in Advanced Drug Delivery Reviews highlighted its compatibility with biodegradable polymers, making it a viable candidate for encapsulating sensitive pharmaceutical agents. This application not only enhances drug efficacy but also reduces side effects by minimizing systemic exposure.

From a toxicological perspective, recent studies have evaluated the safety profile of Benzyl N-(2-Ethyl-4-Iodophenyl)Carbamate. Acute toxicity tests indicate that it has a relatively low toxicity profile when administered at recommended doses. However, chronic exposure studies are still underway to fully understand its long-term effects on human health and the environment. These ongoing investigations are essential for ensuring safe handling and application practices across various industries.

In conclusion, Benzyl N-(2-Ethyl-4-Iodophenyl)Carbamate (CAS No 2680739-81-3) is a versatile compound with diverse applications in pharmaceuticals, agriculture, and drug delivery systems. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic chemistry continue to emerge, the potential for this compound to contribute to innovative solutions across multiple sectors remains vast and promising.